Cas no 344307-49-9 (1-(Ethoxycarbonyl)-3-methylcyclobutane-1-carboxylic acid)

• Product Name: 1-(Ethoxycarbonyl)-3-methylcyclobutane-1-carboxylic acid
• CAS No: 344307-49-9
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• MDL: MFCD20641791
• CID: 5610473
• PubChem ID: 15577138
• Update Time: 2025-08-03

1-(Ethoxycarbonyl)-3-methylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Ethoxycarbonyl)-3-methylcyclobutane-1-carboxylic acid
• SCHEMBL15927846
• EN300-8132412
• starbld0040104
• SCHEMBL3147640
• 3-Methyl-cyclobutane-1,1-dicarboxylic acid ethyl ester
• SCHEMBL15927847
• LPYLYXJMCRTSJJ-UHFFFAOYSA-N
• 344307-49-9

• MDL： MFCD20641791
• Inchi： 1S/C9H14O4/c1-3-13-8(12)9(7(10)11)4-6(2)5-9/h6H,3-5H2,1-2H3,(H,10,11)
• InChI Key： LPYLYXJMCRTSJJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C(=O)O)CC(C)C1)=O

Computed Properties

• Exact Mass: 186.08920892g/mol
• Monoisotopic Mass: 186.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.6Ų

Additional information on 1-(Ethoxycarbonyl)-3-methylcyclobutane-1-carboxylic acid

Recent Advances in the Application of 1-(Ethoxycarbonyl)-3-methylcyclobutane-1-carboxylic acid (CAS: 344307-49-9) in Chemical Biology and Pharmaceutical Research

The compound 1-(Ethoxycarbonyl)-3-methylcyclobutane-1-carboxylic acid (CAS: 344307-49-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 1-(Ethoxycarbonyl)-3-methylcyclobutane-1-carboxylic acid as a key intermediate in the synthesis of novel bioactive molecules. Its cyclobutane ring structure, combined with the ethoxycarbonyl and carboxylic acid functional groups, makes it a versatile building block for the development of small-molecule inhibitors and modulators of biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of protease inhibitors with enhanced selectivity profiles.

In terms of biological activity, researchers have investigated the compound's potential as a modulator of inflammatory pathways. Preliminary in vitro studies suggest that derivatives of 1-(Ethoxycarbonyl)-3-methylcyclobutane-1-carboxylic acid exhibit promising activity against specific cytokine receptors, making them candidates for the development of anti-inflammatory therapeutics. However, further optimization of the pharmacokinetic properties is required to improve bioavailability and reduce potential off-target effects.

The synthetic accessibility of 1-(Ethoxycarbonyl)-3-methylcyclobutane-1-carboxylic acid has also been a focus of recent research. A 2024 publication in Organic Process Research & Development described an improved synthetic route that increases yield while reducing the environmental impact of the production process. This advancement is particularly relevant for scaling up production for preclinical and clinical studies.

Looking forward, the unique structural features of 1-(Ethoxycarbonyl)-3-methylcyclobutane-1-carboxylic acid continue to inspire novel applications in drug discovery. Current research efforts are exploring its incorporation into larger molecular scaffolds for targeted protein degradation and as a component of PROTACs (Proteolysis Targeting Chimeras). These developments position the compound as a potentially valuable tool in the emerging field of targeted protein modulation therapeutics.